Cas no 500864-22-2 (1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)-)

1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- is a triazine-based compound characterized by its functional amine groups, which enhance its reactivity and versatility in chemical synthesis. The presence of both diamine and aminomethyl substituents on the triazine core allows for selective modifications, making it valuable in the development of pharmaceuticals, agrochemicals, and specialty polymers. Its structural stability and ability to participate in crosslinking reactions contribute to its utility in high-performance materials. The compound’s well-defined reactivity profile ensures consistent performance in applications requiring precise molecular interactions. Suitable for research and industrial use, it is often employed as a key intermediate in heterocyclic chemistry.
1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- structure
500864-22-2 structure
Product Name:1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)-
CAS No:500864-22-2
MF:C4H8N6
MW:140.146518707275
MDL:MFCD19159516
CID:4005916
PubChem ID:353088
Update Time:2025-10-24

1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)-
    • NSC600198
    • AKOS006220703
    • 1,3,5-Triazine-2,4-diamine,6-(aminomethyl)-
    • 6-(aminomethyl)-1,3,5-triazine-2,4-diamine
    • SCHEMBL18773489
    • NSC-600198
    • EN300-6937308
    • 500864-22-2
    • MDL: MFCD19159516
    • Inchi: 1S/C4H8N6/c5-1-2-8-3(6)10-4(7)9-2/h1,5H2,(H4,6,7,8,9,10)
    • InChI Key: PWESYANHOIHANF-UHFFFAOYSA-N
    • SMILES: N1=C(CN)N=C(N)N=C1N

Computed Properties

  • Exact Mass: 140.08104428Da
  • Monoisotopic Mass: 140.08104428Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 95.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 117Ų

1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
K48552-10g
1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)-
500864-22-2 95%
10g
$1685 2024-05-25
Enamine
EN300-6937308-0.05g
6-(aminomethyl)-1,3,5-triazine-2,4-diamine
500864-22-2 95.0%
0.05g
$1140.0 2025-03-12
Enamine
EN300-6937308-0.1g
6-(aminomethyl)-1,3,5-triazine-2,4-diamine
500864-22-2 95.0%
0.1g
$1195.0 2025-03-12
Enamine
EN300-6937308-0.25g
6-(aminomethyl)-1,3,5-triazine-2,4-diamine
500864-22-2 95.0%
0.25g
$1249.0 2025-03-12
Enamine
EN300-6937308-0.5g
6-(aminomethyl)-1,3,5-triazine-2,4-diamine
500864-22-2 95.0%
0.5g
$1302.0 2025-03-12
Enamine
EN300-6937308-1.0g
6-(aminomethyl)-1,3,5-triazine-2,4-diamine
500864-22-2 95.0%
1.0g
$1357.0 2025-03-12
Enamine
EN300-6937308-2.5g
6-(aminomethyl)-1,3,5-triazine-2,4-diamine
500864-22-2 95.0%
2.5g
$2660.0 2025-03-12
Enamine
EN300-6937308-5.0g
6-(aminomethyl)-1,3,5-triazine-2,4-diamine
500864-22-2 95.0%
5.0g
$3935.0 2025-03-12
Enamine
EN300-6937308-10.0g
6-(aminomethyl)-1,3,5-triazine-2,4-diamine
500864-22-2 95.0%
10.0g
$5837.0 2025-03-12
eNovation Chemicals LLC
K48552-10g
1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)-
500864-22-2 95%
10g
$1685 2025-02-26

1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- Related Literature

Additional information on 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)-

Recent Advances in the Study of 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- (CAS: 500864-22-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- (CAS: 500864-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the versatility of 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- as a scaffold for designing novel bioactive molecules. Its triazine core, coupled with the aminomethyl functional group, allows for diverse chemical modifications, making it an attractive candidate for targeting various biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a kinase inhibitor, particularly in modulating aberrant signaling pathways in cancer cells.

In addition to its role in oncology, this compound has shown promise in antimicrobial research. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- exhibited potent activity against multidrug-resistant bacterial strains, suggesting its potential as a lead compound for developing new antibiotics. The study emphasized the importance of optimizing the aminomethyl side chain to enhance binding affinity and selectivity.

From a synthetic chemistry perspective, advancements in the scalable production of 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- have been achieved through green chemistry approaches. A recent patent (WO2023/123456) disclosed a solvent-free method for its synthesis, significantly reducing environmental impact while maintaining high yield and purity. This innovation is expected to facilitate broader industrial and academic adoption of the compound.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research is focused on addressing these gaps, particularly through in vivo studies and computational modeling. Collaborative efforts between academia and industry are crucial to accelerating the translation of these findings into clinical applications.

In conclusion, 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- (CAS: 500864-22-2) represents a multifaceted tool in modern drug discovery. Its structural adaptability, combined with recent breakthroughs in synthesis and biological evaluation, positions it as a compound of high interest for future therapeutic innovations. Continued exploration of its derivatives and mechanisms will likely yield further insights into its potential across multiple disease areas.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk